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Abstract
This document provides a comprehensive technical guide for researchers, cosmetic

formulators, and drug development professionals on the application of L-Methioninamide in

cosmetic and dermatological formulations. While direct extensive research on L-

Methioninamide is emerging, this guide synthesizes the robust body of knowledge on its parent

amino acid, L-Methionine, with the specific chemical characteristics of the amide derivative. We

will explore the theoretical and evidence-based benefits of L-Methioninamide for skin and hair

care, provide detailed formulation guidelines, and present protocols for efficacy and safety

evaluation. This guide is intended to be a foundational resource for harnessing the potential of

L-Methioninamide in next-generation cosmetic products.

Introduction: The Rationale for L-Methioninamide in
Cosmetics
L-Methionine, an essential sulfur-containing amino acid, is well-documented for its crucial role

in cellular health and metabolism.[1] In cosmetic science, it is recognized for its antioxidant

properties, its role as a precursor to collagen and keratin synthesis, and its contribution to the

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 13 Tech Support

https://www.benchchem.com/product/b1360316#bc-rfq
https://patents.google.com/patent/EP0780370A2/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360316?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


overall health and resilience of skin and hair.[2][3][4] L-Methioninamide, as a derivative of L-

Methionine where the carboxylic acid group is replaced by an amide, presents a compelling

alternative for cosmetic formulations. This chemical modification is hypothesized to alter its

physicochemical properties, potentially enhancing its stability, skin penetration, and

bioavailability in topical applications.

The primary theoretical advantages of using L-Methioninamide over L-Methionine in cosmetic

formulations include:

Modified Polarity: The amide group can alter the molecule's polarity, which may influence its

interaction with the skin's lipid barrier and its solubility in various cosmetic bases.

Enhanced Stability: Amides can sometimes offer greater stability against pH variations and

microbial degradation compared to their corresponding carboxylic acids.

Sustained Release Potential: The amide bond may be subject to enzymatic hydrolysis in the

skin, potentially leading to a more gradual release of the active L-Methionine.

This guide will delve into the scientific underpinnings of these potential benefits and provide the

practical knowledge required to formulate with and validate the efficacy of L-Methioninamide.

Scientific Foundation and Mechanism of Action
The cosmetic benefits of L-Methioninamide are largely extrapolated from the known functions

of L-Methionine. The core biological activities are centered around the sulfur atom and the

amino acid backbone.

Antioxidant and Cellular Protection
L-Methionine is a potent antioxidant, capable of neutralizing reactive oxygen species (ROS)

and protecting cells from oxidative stress.[5][6] This activity is crucial in preventing premature

skin aging and protecting hair follicles from environmental damage. The antioxidant capacity of

L-Methionine is, in part, reversible, allowing it to act as a catalytic scavenger of ROS.[5] L-

Methioninamide is expected to retain this antioxidant function due to the presence of the sulfur-

containing side chain.
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dot graph TD { A[Environmental Stressors (UV Radiation, Pollution)] --> B{Generates Reactive

Oxygen Species (ROS)}; B --> C{Oxidative Damage to Skin and Hair Cells}; D[L-

Methioninamide] --> E{Scavenges ROS}; E --> F[Reduced Oxidative Stress]; F --> G[Protection

of Cellular Components (DNA, Proteins, Lipids)]; G --> H[Improved Skin Health and Hair

Vitality]; C --> I[Premature Aging, Hair Follicle Damage]; } caption Antioxidant Mechanism of L-

Methioninamide

Precursor to Structural Proteins
L-Methionine is an essential building block for proteins, most notably keratin, the primary

structural component of hair, skin, and nails.[2] It also plays a role in the synthesis of collagen,

which provides structural integrity and elasticity to the skin.[2] By supplying a bioavailable

source of this amino acid, L-Methioninamide can theoretically support the skin's natural repair

and regeneration processes, leading to improved firmness, elasticity, and hair strength.

dot graph LR { subgraph "Keratinocyte" A[L-Methioninamide] --> B{Enzymatic Conversion}; B --

> C[L-Methionine]; C --> D[Protein Synthesis]; D --> E[Keratin]; end E --> F[Strengthened Hair

Shaft and Epidermal Barrier]; } caption Role in Keratin Synthesis

Formulation Guidelines for L-Methioninamide
Successful incorporation of L-Methioninamide into cosmetic formulations requires a thorough

understanding of its physicochemical properties and compatibility with other ingredients.

Physicochemical Properties
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Property Value Source

INCI Name METHIONINAMIDE -

CAS Number 19298-72-7 [7]

Molecular Formula C5H12N2OS [8]

Molecular Weight 148.23 g/mol [8]

Appearance
White to off-white crystalline

powder (projected)
-

Solubility
Soluble in water, potentially

soluble in glycols.

[9] (extrapolated from L-

Methionine)

Melting Point 52°C [7]

Predicted LogP -0.2 [8]

Recommended Use Levels and pH
Based on the data for L-Methionine, a recommended use level for L-Methioninamide in

cosmetic formulations is between 0.1% and 1.0% (w/w).[10] The optimal pH for formulations

containing L-Methioninamide is likely in the range of 5.0 to 6.5 to ensure stability and

compatibility with the skin's natural pH.[11]

Incorporation into Formulations
L-Methioninamide should be dissolved in the aqueous phase of a formulation. It is advisable to

add it during the cool-down phase, at temperatures below 40°C, to prevent any potential

degradation.

Example Formulation: Anti-Aging Facial Serum
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Phase Ingredient % (w/w) Function

A Deionized Water q.s. to 100 Solvent

A Glycerin 3.00 Humectant

A Sodium Hyaluronate 0.50 Humectant

A Xanthan Gum 0.30 Thickener

B L-Methioninamide 0.50 Active Ingredient

B Niacinamide 2.00 Active Ingredient

C
Phenoxyethanol (and)

Ethylhexylglycerin
1.00 Preservative

Procedure:

Combine the ingredients of Phase A and mix until the xanthan gum is fully hydrated.

In a separate vessel, dissolve the L-Methioninamide and Niacinamide of Phase B in a small

amount of deionized water from Phase A.

Add Phase B to Phase A with gentle mixing.

Add the preservative system (Phase C) and mix until uniform.

Adjust the final pH to 5.5-6.0 if necessary.

Experimental Protocols
To substantiate the efficacy and ensure the safety of cosmetic formulations containing L-

Methioninamide, a series of in vitro and clinical tests are recommended.

In Vitro Efficacy Testing
Antioxidant Capacity Assay (DPPH or ORAC): To quantify the free radical scavenging ability

of L-Methioninamide.
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Gene Expression Analysis in Skin Cell Cultures: Using techniques like RT-qPCR on human

dermal fibroblasts or keratinocytes to assess the upregulation of genes related to collagen

(e.g., COL1A1) and keratin (e.g., KRT1, KRT10) synthesis.[12]

In Vitro Skin Models: Utilizing reconstructed human epidermis models to evaluate the

protective effects of L-Methioninamide against UV-induced damage or oxidative stress.[13]

[14]

dot graph TD { A[Prepare L-Methioninamide Solution] --> B[Treat Human Dermal Fibroblasts];

B --> C{Incubate for 24-48 hours}; C --> D[Isolate RNA]; D --> E[Reverse Transcription to

cDNA]; E --> F[Quantitative PCR (qPCR)]; F --> G[Analyze Expression of Collagen-related

Genes]; } caption In Vitro Collagen Synthesis Assay Workflow

Stability Testing
A robust stability testing program is crucial to ensure the final product maintains its quality and

efficacy over its shelf life.[15][16][17]

Protocol: Accelerated Stability Testing

Prepare three batches of the final formulation in the intended commercial packaging.

Store the samples at the following conditions:

Room Temperature (25°C / 60% RH)

Elevated Temperature (40°C / 75% RH)

Elevated Temperature (45°C)

Refrigerated (4°C)

Freeze-Thaw Cycling (-10°C to 25°C, 3-5 cycles)[16]

Evaluate the samples at initial, 1, 2, and 3-month time points for the following parameters:

Physical Characteristics: Appearance, color, odor, pH, viscosity.
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Chemical Integrity: Quantification of L-Methioninamide using a validated HPLC-UV

method.

Microbiological Purity: Total viable count, yeast and mold.

Packaging Compatibility: Any signs of interaction between the formula and the packaging.

Safety and Irritation Testing
Human Repeat Insult Patch Test (HRIPT)

The HRIPT is the industry standard for assessing the potential for dermal irritation and

sensitization of a cosmetic product.[18][19][20]

Protocol Overview:

A panel of 50-200 human volunteers is recruited.

The test product is applied to the same site on the back under an occlusive or semi-

occlusive patch.

Induction Phase: The product is applied and removed nine times over a three-week period.

The site is scored for any signs of irritation after each application.

Rest Phase: A two-week period with no product application.

Challenge Phase: The product is applied to a new site on the back.

The challenge site is evaluated at 48 and 96 hours for any signs of an allergic reaction. A

dermatologist assesses all reactions.[18]

A "non-irritating" and "hypoallergenic" claim can be made if no adverse reactions are observed.

[18]

Conclusion
L-Methioninamide holds significant promise as a multifunctional active ingredient in cosmetic

formulations. By leveraging the well-established benefits of L-Methionine and considering the
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potential advantages conferred by the amide functional group, formulators can develop

innovative products for anti-aging, skin protection, and hair care. The protocols outlined in this

guide provide a framework for the systematic evaluation of L-Methioninamide-containing

formulations, ensuring both efficacy and consumer safety. As research continues, a more

nuanced understanding of L-Methioninamide's specific interactions with the skin will

undoubtedly emerge, further solidifying its place in advanced cosmetic science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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